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4-iodo-1-methyl-3-nitro-1H-

pyrazole

CAS No.: 75092-34-1

Cat. No.: B1312846

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyrazole Vinylation

The pyrazole nucleus is a privileged scaffold in medicinal chemistry and materials science,

renowned for its presence in a multitude of biologically active compounds and functional

materials. The ability to introduce vinyl substituents onto the pyrazole ring via the Mizoroki-

Heck reaction opens up a vast chemical space for the synthesis of novel drug candidates,

agrochemicals, and organic electronic materials. The Heck reaction, a palladium-catalyzed

cross-coupling of an unsaturated halide with an alkene, is a cornerstone of modern organic

synthesis.[1] This guide provides a detailed exploration of the Heck coupling conditions

specifically tailored for substituted iodopyrazoles, offering insights into the causal factors

behind experimental choices and providing robust, validated protocols for successful

implementation in a research and development setting.

Iodopyrazoles are particularly attractive substrates for the Heck reaction due to the high

reactivity of the carbon-iodine bond, which facilitates the initial oxidative addition step in the
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catalytic cycle.[2] This enhanced reactivity often allows for milder reaction conditions compared

to their bromo or chloro counterparts. This document will delve into the critical parameters

governing the success of this transformation, including catalyst selection, the role of ligands,

the choice of base and solvent, and the influence of substituents on both the pyrazole ring and

the alkene coupling partner.

Mechanistic Insights: The Palladium Catalytic Cycle
A thorough understanding of the reaction mechanism is paramount for troubleshooting and

optimizing the Heck coupling of iodopyrazoles. The generally accepted catalytic cycle, depicted

below, involves the alternation of the palladium catalyst between the Pd(0) and Pd(II) oxidation

states.[3]
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Reaction Setup

Reaction

Work-up and Purification

Combine:
- 4-Iodo-1H-tritylpyrazole (1.0 equiv)

- Methyl acrylate (1.2 equiv)
- Pd(OAc)2 (1 mol%)
- P(OEt)3 (4 mol%)
- Et3N (2.0 equiv)

- DMF

Degas with Argon/Nitrogen

Heat at 80 °C for 24 h

Monitor by TLC/LC-MS

Cool to RT, add water

Upon completion

Extract with Ethyl Acetate

Wash with brine, dry (Na2SO4)

Concentrate in vacuo

Purify by column chromatography

 

Reaction Setup

Microwave Reaction

Work-up and Purification

Combine in a microwave vial:
- Substituted Iodopyrazole (1.0 equiv)

- Alkene (1.5 equiv)
- Pd(OAc)2 (2 mol%)
- K2CO3 (2.0 equiv)

- DMF

Seal the vial

Irradiate at 120-150 °C for 15-60 min

Cool to RT

Filter through Celite

Concentrate in vacuo

Purify by column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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